Cas no 102058-28-6 (4-(3-nitrophenyl)butan-2-amine)
4-(3-nitrophenyl)butan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanamine, α-methyl-3-nitro-
- 4-(3-nitrophenyl)butan-2-amine
- 2-amino-4-(3-nitrophenyl)butane
- SCHEMBL10650422
- 102058-28-6
- HEFFAMNLEVDIQO-UHFFFAOYSA-N
- CS-0276569
- EN300-1831006
-
- Inchi: 1S/C10H14N2O2/c1-8(11)5-6-9-3-2-4-10(7-9)12(13)14/h2-4,7-8H,5-6,11H2,1H3
- InChI Key: HEFFAMNLEVDIQO-UHFFFAOYSA-N
- SMILES: C1(CCC(C)N)=CC=CC([N+]([O-])=O)=C1
Computed Properties
- Exact Mass: 194.105527694g/mol
- Monoisotopic Mass: 194.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 71.8Ų
Experimental Properties
- Density: 1.134±0.06 g/cm3(Predicted)
- Boiling Point: 323.8±25.0 °C(Predicted)
- pka: 10.39±0.35(Predicted)
4-(3-nitrophenyl)butan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1831006-0.05g |
4-(3-nitrophenyl)butan-2-amine |
102058-28-6 | 0.05g |
$468.0 | 2023-09-19 | ||
| Enamine | EN300-1831006-0.1g |
4-(3-nitrophenyl)butan-2-amine |
102058-28-6 | 0.1g |
$490.0 | 2023-09-19 | ||
| Enamine | EN300-1831006-0.25g |
4-(3-nitrophenyl)butan-2-amine |
102058-28-6 | 0.25g |
$513.0 | 2023-09-19 | ||
| Enamine | EN300-1831006-0.5g |
4-(3-nitrophenyl)butan-2-amine |
102058-28-6 | 0.5g |
$535.0 | 2023-09-19 | ||
| Enamine | EN300-1831006-1.0g |
4-(3-nitrophenyl)butan-2-amine |
102058-28-6 | 1g |
$1142.0 | 2023-05-26 | ||
| Enamine | EN300-1831006-2.5g |
4-(3-nitrophenyl)butan-2-amine |
102058-28-6 | 2.5g |
$1089.0 | 2023-09-19 | ||
| Enamine | EN300-1831006-5.0g |
4-(3-nitrophenyl)butan-2-amine |
102058-28-6 | 5g |
$3313.0 | 2023-05-26 | ||
| Enamine | EN300-1831006-10.0g |
4-(3-nitrophenyl)butan-2-amine |
102058-28-6 | 10g |
$4914.0 | 2023-05-26 | ||
| Enamine | EN300-1831006-1g |
4-(3-nitrophenyl)butan-2-amine |
102058-28-6 | 1g |
$557.0 | 2023-09-19 | ||
| Enamine | EN300-1831006-5g |
4-(3-nitrophenyl)butan-2-amine |
102058-28-6 | 5g |
$1614.0 | 2023-09-19 |
4-(3-nitrophenyl)butan-2-amine Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on 4-(3-nitrophenyl)butan-2-amine
Comprehensive Overview of 4-(3-nitrophenyl)butan-2-amine (CAS No. 102058-28-6)
4-(3-nitrophenyl)butan-2-amine, also known by its CAS number 102058-28-6, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a nitrophenyl group and an amino functional group, making it a valuable intermediate in the synthesis of various biologically active molecules.
The chemical formula of 4-(3-nitrophenyl)butan-2-amine is C10H13N3O2. Its molecular weight is approximately 199.23 g/mol, and it exists as a white to off-white solid at room temperature. The compound's solubility in water is limited, but it dissolves well in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO).
In terms of its physical properties, 4-(3-nitrophenyl)butan-2-amine has a melting point ranging from 75 to 78°C. Its boiling point is not readily available due to its tendency to decompose at high temperatures. The compound's stability under standard laboratory conditions is generally good, but it should be stored in a cool, dry place away from strong oxidizing agents and acidic environments to prevent degradation.
The synthesis of 4-(3-nitrophenyl)butan-2-amine can be achieved through several routes, with one common method involving the reaction of 3-nitrobenzaldehyde with 1,3-diaminopropane followed by reduction. This process yields the desired product with high purity and yield. Another approach involves the nitration of phenylbutan-2-amine, which can be performed using concentrated nitric acid under controlled conditions.
4-(3-nitrophenyl)butan-2-amine has been extensively studied for its potential applications in medicinal chemistry. One of the key areas of interest is its use as an intermediate in the synthesis of novel drugs targeting various diseases. For instance, recent research has explored its role in the development of anti-inflammatory agents and potential treatments for neurodegenerative disorders.
A study published in the Journal of Medicinal Chemistry highlighted the use of 4-(3-nitrophenyl)butan-2-amine-derived compounds in the design of selective COX-2 inhibitors. These inhibitors have shown promising anti-inflammatory properties with reduced gastrointestinal side effects compared to non-selective NSAIDs. The unique structure of 4-(3-nitrophenyl)butan-2-amine allows for fine-tuning of the pharmacological properties through structural modifications, making it a valuable scaffold for drug discovery.
In addition to its anti-inflammatory potential, 4-(3-nitrophenyl)butan-2-amine-based compounds have also been investigated for their neuroprotective effects. A study published in Neuropharmacology reported that derivatives of this compound exhibited significant neuroprotective activity in cellular models of Parkinson's disease. The mechanism underlying this activity involves the modulation of oxidative stress and inflammation pathways, which are key contributors to neuronal damage.
The safety profile of 4-(3-nitrophenyl)butan-2-amine has been evaluated through various toxicity studies. In vitro assays have shown that the compound exhibits low cytotoxicity at therapeutic concentrations, making it a promising candidate for further development. However, as with any new chemical entity, comprehensive safety assessments are essential before advancing to clinical trials.
Clinical trials involving compounds derived from 4-(3-nitrophenyl)butan-2-amine are currently underway to evaluate their efficacy and safety in human subjects. Early-phase trials have demonstrated favorable pharmacokinetic profiles and tolerability, paving the way for more advanced studies. These trials are crucial for understanding the full therapeutic potential of these compounds and ensuring their safe and effective use in clinical settings.
In conclusion, 4-(3-nitrophenyl)butan-2-amine (CAS No. 102058-28-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive target for the development of novel therapeutic agents. Ongoing research continues to uncover new applications and optimize its properties for various medical conditions.
102058-28-6 (4-(3-nitrophenyl)butan-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)